Cas no 1453167-99-1 ((9α,13α)-3-Methoxy-17-methylmorphinan)

• Product Name: (9α,13α)-3-Methoxy-17-methylmorphinan
• CAS No: 1453167-99-1
• MF: C₁₈H₂₅NO
• MW: 271.397205114365
• CID: 4600647
• Update Time: 2025-07-17

(9α,13α)-3-Methoxy-17-methylmorphinan Chemical and Physical Properties

Names and Identifiers

• (4bS,8aR,9S)-3-methoxy-11-methyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epiminoethano)phenanthrene
• ent-14S-3-Methoxy-17-MethylMorphinan
• Morphinan, 3-Methoxy-17-Methyl-, (9a,13a)-
• Dextromethorphan EP Impurity D
• Dextromethorphan Impurity 4(Dextromethorphan EP Impurity D)
• Dextromethorphan Impurity 4
• Morphinan, 3-methoxy-17-methyl-, (9α,13α)-
• (9α,13α)-3-Methoxy-17-methylmorphinan

• Inchi： 1S/C18H25NO/c1-19-10-9-18-8-4-3-5-15(18)17(19)11-13-6-7-14(20-2)12-16(13)18/h6-7,12,15,17H,3-5,8-11H2,1-2H3/t15-,17+,18+/m0/s1
• InChI Key： MKXZASYAUGDDCJ-CGTJXYLNSA-N
• SMILES： C1C2=C([C@]34CCN(C)[C@]([H])(C2)[C@]3([H])CCCC4)C=C(OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans

Additional information on (9α,13α)-3-Methoxy-17-methylmorphinan

Comprehensive Analysis of (9α,13α)-3-Methoxy-17-methylmorphinan (CAS No. 1453167-99-1)

The compound (9α,13α)-3-Methoxy-17-methylmorphinan (CAS No. 1453167-99-1) is a structurally unique morphinan derivative that has garnered significant attention in pharmaceutical and biochemical research. With its distinct stereochemistry and functional groups, this molecule serves as a pivotal intermediate in the synthesis of specialized therapeutic agents. Researchers are particularly interested in its potential applications due to its morphinan backbone, which is known for its versatility in drug development.

In recent years, the demand for morphinan-based compounds has surged, driven by advancements in pain management and neurological research. The 3-methoxy and 17-methyl substitutions in this compound contribute to its unique pharmacokinetic properties, making it a subject of interest for studies on receptor binding affinity and metabolic stability. These characteristics align with current trends in precision medicine, where tailored molecular structures are engineered to enhance efficacy and reduce side effects.

From a synthetic chemistry perspective, CAS No. 1453167-99-1 exemplifies the growing focus on stereoselective synthesis. The (9α,13α) configuration underscores the importance of chiral centers in modulating biological activity—a topic frequently searched by professionals in medicinal chemistry forums. This compound’s stability under varying pH conditions also makes it a candidate for formulation optimization, addressing common challenges in drug delivery systems.

The rise of AI-driven drug discovery has further amplified interest in such niche compounds. Computational models often highlight morphinan derivatives as high-value targets due to their scaffold diversity. Searches for "morphinan synthesis pathways" or "CAS 1453167-99-1 applications" reflect the compound’s relevance in both academic and industrial settings. Additionally, its non-controlled status ensures compliance with global regulatory frameworks, facilitating broader research collaboration.

Beyond pharmacology, (9α,13α)-3-Methoxy-17-methylmorphinan is studied for its potential role in neuroprotection and enzyme modulation. Published studies suggest interactions with specific neurotransmitter systems, sparking discussions on platforms like ResearchGate about its mechanistic nuances. Such findings resonate with the public’s growing curiosity about brain health supplements and cognitive enhancers, though rigorous clinical validation remains essential.

In summary, CAS No. 1453167-99-1 represents a convergence of synthetic innovation and therapeutic potential. Its structural attributes cater to contemporary needs in targeted therapy and green chemistry, while its research-friendly profile ensures sustained visibility in scientific literature. As the pharmaceutical landscape evolves, this compound is poised to remain a key player in exploratory and applied sciences.